![molecular formula C16H13BrClN3O4S B3932924 3-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-4-ethoxybenzamide](/img/structure/B3932924.png)
3-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-4-ethoxybenzamide
Overview
Description
3-bromo-N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-4-ethoxybenzamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is a member of the benzamide family and is commonly referred to as BNCB. BNCB has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool in scientific research.
Mechanism of Action
BNCB is believed to exert its effects through the inhibition of enzymes. Specifically, BNCB has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. In addition, BNCB has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
BNCB has been shown to have a wide range of biochemical and physiological effects. In addition to its enzyme inhibitory activity, BNCB has been shown to have anti-inflammatory and antioxidant properties. BNCB has also been shown to have activity against several types of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using BNCB in lab experiments is its ability to inhibit the activity of enzymes. This makes it a valuable tool for studying enzyme function and developing new drugs. However, one limitation of using BNCB is its potential toxicity. BNCB has been shown to be toxic to some cells at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving BNCB. One area of interest is the development of new drugs based on the structure of BNCB. In addition, further studies are needed to fully understand the mechanism of action of BNCB and its potential therapeutic applications. Finally, the toxicity of BNCB needs to be further studied in order to determine its safety for use in humans.
Scientific Research Applications
BNCB has been used in various scientific research applications, including the study of enzyme inhibition and the development of new drugs. BNCB has been shown to inhibit the activity of several enzymes, including carbonic anhydrase and acetylcholinesterase. In addition, BNCB has been used as a starting material for the synthesis of novel compounds with potential therapeutic applications.
Properties
IUPAC Name |
3-bromo-N-[(2-chloro-4-nitrophenyl)carbamothioyl]-4-ethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrClN3O4S/c1-2-25-14-6-3-9(7-11(14)17)15(22)20-16(26)19-13-5-4-10(21(23)24)8-12(13)18/h3-8H,2H2,1H3,(H2,19,20,22,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMDFVHVZBYFFNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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